![molecular formula C19H19N3O4S B2588163 N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide CAS No. 864858-50-4](/img/structure/B2588163.png)
N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide
Description
“N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide” is a chemical compound of significant interest in scientific research. It is a thienopyridine .
Molecular Structure Analysis
The molecular formula of this compound is C20H21N3O5S . Its average mass is 415.465 and its monoisotopic mass is 415.12019 .Scientific Research Applications
Antiproliferative Activity
SR-01000011346: has been studied for its antiproliferative effects, particularly against liver carcinoma cell lines such as HEPG2 . The compound’s ability to inhibit cell growth makes it a candidate for cancer research, especially in drug discovery efforts aimed at developing new chemotherapeutic agents.
Antitumor Activity
The pyridine core of SR-01000011346 is a key constituent in a range of bioactive compounds with antitumor properties . Its structural similarity to other pyridine derivatives that have shown topoisomerase inhibitory action suggests potential applications in targeting various human cancer cell lines.
Anti-fibrosis Activity
In the context of fibrotic diseases, some derivatives of SR-01000011346 have displayed promising anti-fibrosis activity, potentially offering therapeutic benefits over existing treatments like Pirfenidone . This application is particularly relevant in the treatment of chronic diseases that lead to tissue scarring.
Synthesis of Novel Heterocyclic Compounds
The compound’s reactivity enables the synthesis of novel heterocyclic moieties, which are crucial in the development of biologically active compounds . This synthetic utility is valuable in medicinal chemistry for creating diverse libraries of molecules for biological screening.
Necroptosis Inhibition
SR-01000011346: and its analogues have been identified as potent inhibitors of necroptosis, targeting key proteins like RIPK1 and RIPK3 . This application is significant in the study of cell death pathways and their implications in diseases.
Cell Cycle Regulation
Research has indicated that certain derivatives can cause dose-dependent accumulation of cells in the G2/M phase of the cell cycle, with a decrease in the G0/G1 phase . This effect is crucial for understanding cell division and has implications in cancer treatment, where cell cycle dysregulation is a common feature.
properties
IUPAC Name |
N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S/c1-11(23)22-5-4-15-16(9-20)19(27-17(15)10-22)21-18(24)12-6-13(25-2)8-14(7-12)26-3/h6-8H,4-5,10H2,1-3H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWPCENQEQWZQPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,7,8-Trimethyl-2,6-dipentylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2588081.png)
![2-[5-(trifluoromethyl)pyridin-2-yl]sulfanylbenzoic Acid](/img/structure/B2588083.png)
![3-[2-[3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one](/img/structure/B2588091.png)
![(Z)-8-(4-methoxyphenyl)-2-(pyridin-3-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one](/img/structure/B2588095.png)
![3-[benzenesulfonyl(methyl)amino]-4-methoxy-N-propan-2-ylbenzenesulfonamide](/img/structure/B2588097.png)
![9-(4-ethoxyphenyl)-7-hydroxy-1,3-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2588098.png)
![N-[2-[Methyl(thiophen-2-ylsulfonyl)amino]ethyl]but-2-ynamide](/img/structure/B2588100.png)
